Cas no 914203-24-0 (Benzenesulfonyl chloride, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-2-methyl-)

• Product Name: Benzenesulfonyl chloride, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-2-methyl-
• CAS No: 914203-24-0
• MF: C₁₀H₁₀ClNO₅S₂
• MW: 323.773099422455
• CID: 5234257
• Update Time: 2025-10-06

Benzenesulfonyl chloride, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-2-methyl-

• Inchi： 1S/C10H10ClNO5S2/c1-7-6-8(2-3-9(7)19(11,16)17)12-10(13)4-5-18(12,14)15/h2-3,6H,4-5H2,1H3
• InChI Key： HGSSMWNUDWBIQQ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(N2C(=O)CCS2(=O)=O)C=C1C

Additional information on Benzenesulfonyl chloride, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-2-methyl-

Benzenesulfonyl Chloride, 4-(1,1-Dioxido-3-Oxo-2-Isot...hiazolidinyl)-2-Methyl-

Benzenesulfonyl chloride, specifically the compound with the CAS number 914203-24-0 and the full name 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-2-methyl-benzenesulfonyl chloride, is a highly reactive sulfur-containing organic compound. This compound belongs to the class of sulfonyl chlorides, which are widely used in organic synthesis as intermediates for the preparation of sulfonamides, sulfonates, and other sulfur-containing functional groups. The presence of the isothiazolidinyl group in its structure adds unique reactivity and selectivity to this compound, making it particularly valuable in advanced chemical transformations.

The molecular structure of this compound consists of a benzenesulfonyl group attached to a 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-2-methyl substituent. The isothiazolidinyl ring is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This arrangement imparts distinctive electronic properties to the molecule, enhancing its ability to participate in various nucleophilic substitutions and coupling reactions. Recent studies have highlighted its potential in the synthesis of bioactive molecules, particularly in the pharmaceutical industry.

One of the most notable applications of this compound is in the preparation of sulfonamides. The reaction of sulfonyl chlorides with amines to form sulfonamides is a fundamental transformation in organic chemistry. The specific reactivity of 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-2-methyl-benzenesulfonyl chloride allows for selective substitution at the sulfonyl group, enabling the construction of complex molecular architectures. This property has been exploited in the development of novel drug candidates targeting various therapeutic areas.

In addition to its role as an intermediate in organic synthesis, this compound has shown promise in catalytic processes. Recent research has demonstrated its ability to act as a catalyst in certain enantioselective reactions, leveraging its unique electronic environment to facilitate asymmetric induction. This advancement underscores its versatility and expanding utility in modern chemical research.

The synthesis of benzenesulfonyl chloride derivatives typically involves chlorination reactions of corresponding sulfonic acids or their derivatives. For this specific compound, the introduction of the isothiazolidinyl group requires precise control over reaction conditions to ensure optimal yield and purity. Advances in catalytic methods and green chemistry practices have enabled more efficient and environmentally friendly syntheses of such compounds.

From an environmental standpoint, understanding the fate and behavior of such compounds is crucial. Recent studies have focused on their degradation pathways under various conditions, including aqueous environments and biological systems. These investigations aim to assess their potential impact on ecosystems and human health, ensuring that their use aligns with sustainable chemical practices.

In conclusion, 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-2-methyl-benzenesulfonyl chloride, with CAS number 914203-24-0, stands as a versatile and valuable compound in contemporary organic chemistry. Its unique structure enables diverse applications across multiple fields, from drug discovery to catalytic processes. As research continues to uncover new facets of its reactivity and utility, this compound is poised to play an increasingly significant role in advancing chemical science.